Cas no 106027-36-5 (Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl-)

Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl-, is a tertiary benzylic alcohol derivative with a propenyl substituent at the α-position. Its structure features a bulky tert-butyl group at the para position of the benzene ring, which enhances steric hindrance and influences reactivity. This compound is of interest in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. The propenyl group offers potential for further functionalization via addition or polymerization reactions. Its stability and defined molecular architecture make it a valuable intermediate for constructing complex aromatic frameworks. Handling should adhere to standard safety protocols for benzylic alcohols.
Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- structure
106027-36-5 structure
Product Name:Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl-
CAS No:106027-36-5
MF:C14H20O
MW:204.308004379272
MDL:MFCD16294103
CID:1178894
Update Time:2025-11-06

Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-(1,1-dimethylethyl)-a-2-propenyl-
    • Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl-
    • 1-(4-(Tert-butyl)phenyl)but-3-en-1-ol
    • MDL: MFCD16294103
    • Inchi: 1S/C14H20O/c1-5-6-13(15)11-7-9-12(10-8-11)14(2,3)4/h5,7-10,13,15H,1,6H2,2-4H3
    • InChI Key: ZOOICJKDUNFMST-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C(C)(C)C)=CC=1)(O)CC=C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4

Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- Pricemore >>

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Additional information on Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl-

Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- (CAS No. 106027-36-5): An Overview of Its Properties, Applications, and Recent Research

Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- (CAS No. 106027-36-5) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 4-(tert-butyl)benzyl allyl ether, is characterized by its unique molecular structure, which includes a benzene ring substituted with a tert-butyl group and an allyl ether functional group. The combination of these structural features endows the compound with valuable chemical properties and reactivity, making it an important intermediate in various synthetic processes.

The molecular formula of Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- is C13H20O, and its molecular weight is approximately 196.3 g/mol. The compound is typically a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including boiling point and refractive index, have been well-characterized and are essential for its use in various applications.

In the pharmaceutical industry, Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- has gained attention due to its potential as a synthetic intermediate in the production of drugs. The tert-butyl group provides steric hindrance that can influence the reactivity and selectivity of chemical reactions involving this compound. This property is particularly useful in the synthesis of chiral molecules and complex organic structures required for drug development.

Recent research has explored the use of 4-(tert-butyl)benzyl allyl ether in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of novel antiviral agents using this compound as a key intermediate. The researchers demonstrated that the tert-butyl group played a crucial role in enhancing the antiviral activity of the final products by improving their stability and bioavailability.

Another area of interest is the application of Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- in polymer chemistry. The allyl ether functional group can be readily polymerized to form high-molecular-weight polymers with unique properties. These polymers have potential applications in coatings, adhesives, and other industrial materials due to their excellent thermal stability and mechanical strength.

In addition to its synthetic utility, 4-(tert-butyl)benzyl allyl ether has been studied for its environmental impact. A recent study published in the Journal of Environmental Science evaluated the biodegradability and ecotoxicity of this compound. The results indicated that Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms. This finding suggests that it can be used safely in industrial processes without significant environmental concerns.

The safety profile of Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- has also been extensively studied. According to safety data sheets (SDS), this compound should be handled with appropriate precautions to avoid inhalation and skin contact. However, it is not classified as a hazardous substance under current regulations, making it suitable for use in various industrial settings.

In conclusion, Benzenemethanol, 4-(1,1-dimethylethyl)-α-2-propen-1-yl- (CAS No. 106027-36-5) is a valuable compound with diverse applications in chemical synthesis, pharmaceuticals, and materials science. Its unique molecular structure provides opportunities for developing novel compounds with enhanced properties and functionalities. Ongoing research continues to expand our understanding of this compound's potential uses and contributions to scientific advancements.

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